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Compound of Interest

Compound Name: SJF620

Cat. No.: B1193512

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like SJF620 are paramount for ensuring laboratory safety and
environmental protection. SJF620 is a potent Proteolysis Targeting Chimera (PROTAC)
Bruton's Tyrosine Kinase (BTK) degrader developed for research purposes.[1][2][3] Due to its
nature as a bioactive research chemical, and in the absence of specific disposal protocols from
the manufacturer, SJF620 and any materials contaminated with it should be treated as
hazardous chemical waste. Adherence to institutional and local regulations for hazardous
waste management is mandatory.

Key Chemical and Safety Data

Below is a summary of the pertinent data for SJF620, which informs its handling and disposal
considerations.
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Property Value Source
CAS Number 2376187-16-3 [1]
Molecular Formula C41H44N8O7 [1]
Molecular Weight 760.84 g/mol [1]
Appearance Solid powder [4]
Solubility Soluble in DMSO [1][4]

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C.[4] Stock
Storage ]

solutions should be stored at

-80°C for up to 6 months or

-20°C for up to 1 month.[5]

Typically shipped at ambient
Shiopi temperature as a non-
ippin
PPIng hazardous chemical for short

durations.[4]

) For research use only. Not for
Primary Use )
human or veterinary use.[4][5]

Experimental Protocol for Proper Disposal

The following protocol outlines the step-by-step procedure for the safe disposal of SJF620 and
associated contaminated materials. This protocol is based on standard best practices for the
disposal of research-grade chemicals in a laboratory setting.

Materials:

o Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-
resistant gloves.

o Designated hazardous waste container, compatible with organic chemical waste.

e Hazardous waste labels.
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» Spill containment and cleanup materials (e.g., absorbent pads, chemical spill kit).

Procedure:

o Personal Protective Equipment (PPE): Before handling SJF620, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

o Waste Segregation:

o Solid Waste: Collect all solid materials contaminated with SJF620, including unused or
expired neat compound, contaminated personal protective equipment (e.g., gloves,
weighing paper), and any labware (e.g., pipette tips, microfuge tubes) that has come into
direct contact with the compound. Place these materials into a designated, leak-proof solid
hazardous waste container.

o Liquid Waste: Collect all liquid waste containing SJF620, such as stock solutions,
experimental solutions, and solvent rinses of contaminated glassware. This waste should
be collected in a separate, clearly labeled liquid hazardous waste container compatible
with the solvents used (e.g., DMSO). Do not mix incompatible waste streams.

o Container Management:

o Ensure all hazardous waste containers are in good condition and have securely fitting lids.

o Label each container clearly with "Hazardous Waste" and the full chemical name
"SJF620". Also, list any solvents present in the container and their approximate
concentrations.

o Keep waste containers closed except when adding waste.

o Storage of Waste:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

o This area should be well-ventilated and away from general laboratory traffic.
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o Ensure that the storage of SJF620 waste complies with all institutional and local
regulations regarding chemical compatibility and storage limits.

o Disposal Arrangement:

o Once a waste container is full or is no longer being added to, arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

o Follow all institutional procedures for waste pickup requests. Do not dispose of SJF620 or
its containers in the regular trash or down the drain.

o Spill and Decontamination Procedures:
o In the event of a spill, immediately alert personnel in the area and restrict access.
o Wearing appropriate PPE, contain and clean up the spill using absorbent materials.

o Collect all cleanup materials in a designated hazardous waste container and label it
accordingly.

o Decontaminate the affected surfaces with an appropriate solvent or cleaning agent, and
collect the decontamination materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of SJF620, from
the point of generation to its final removal from the laboratory.
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Caption: Logical workflow for the proper disposal of SJF620.

By adhering to these procedures, researchers can ensure the safe handling and
environmentally responsible disposal of SJF620, thereby fostering a secure and compliant
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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